Cas no 1234616-58-0 (6-Iodo-2,3-dimethyl-2H-indazole)

• Product Name: 6-Iodo-2,3-dimethyl-2H-indazole
• CAS No: 1234616-58-0
• MF: C₉H₉IN₂
• MW: 272.085633993149
• MDL: MFCD17015988
• CID: 2093989
• PubChem ID: 57415834
• Update Time: 2025-06-15

6-Iodo-2,3-dimethyl-2H-indazole Chemical and Physical Properties

Names and Identifiers

• 6-Iodo-2,3-dimethyl-2H-indazole
• 2,3-Dimethyl-6-iodo-2H-indazole
• 6-iodo-2,3-dimethylindazole
• SCHEMBL26515852
• DB-186360
• EN300-7406666
• DTXSID20725526
• PB28668
• 6-Iodo-2,3-dimethyl-indazole
• SY097269
• 2H-Indazole, 6-iodo-2,3-dimethyl-
• AKOS025290811
• CS-0050189
• MFCD17015988
• 2,3-DiMethyl-6-iodo-2H-in...
• AS-33639
• 1234616-58-0

• MDL： MFCD17015988
• Inchi： 1S/C9H9IN2/c1-6-8-4-3-7(10)5-9(8)11-12(6)2/h3-5H,1-2H3
• InChI Key： UKENDKYFSVCBRV-UHFFFAOYSA-N
• SMILES： IC1C=CC2C(C=1)=NN(C)C=2C

Computed Properties

• Exact Mass: 271.98105g/mol
• Monoisotopic Mass: 271.98105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.8Ų

Additional information on 6-Iodo-2,3-dimethyl-2H-indazole

Comprehensive Overview of 6-Iodo-2,3-dimethyl-2H-indazole (CAS No. 1234616-58-0): Properties, Applications, and Research Insights

6-Iodo-2,3-dimethyl-2H-indazole (CAS No. 1234616-58-0) is a halogenated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of an iodo substituent at the 6-position and methyl groups at the 2- and 3-positions of the indazole ring system enhances its reactivity and potential as a building block for drug discovery. This compound belongs to the 2H-indazole family, a class of nitrogen-containing heterocycles known for their diverse biological activities, including kinase inhibition and anti-inflammatory effects.

In recent years, the demand for halogenated indazole derivatives has surged, driven by their utility in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. Researchers frequently search for "6-Iodo-2,3-dimethyl-2H-indazole synthesis" or "CAS 1234616-58-0 applications," reflecting its role in constructing complex molecules. The compound’s iodine atom serves as a versatile handle for further functionalization, making it invaluable in medicinal chemistry for optimizing drug candidates targeting cancer, neurodegenerative diseases, and metabolic disorders.

From a structural perspective, 6-Iodo-2,3-dimethyl-2H-indazole exhibits notable stability under ambient conditions, with a molecular weight of 286.12 g/mol and a melting point range of 145–150°C. Its solubility profile—moderate in polar organic solvents like DMSO and methanol but poor in water—aligns with typical indazole-based intermediates. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize its purity, a critical factor for reproducibility in research.

The compound’s relevance extends to material science, where halogenated heterocycles are explored for organic electronics and luminescent materials. Searches for "indazole derivatives in OLEDs" or "CAS 1234616-58-0 supplier" highlight interdisciplinary interest. Notably, its methyl groups contribute to steric hindrance, influencing regioselectivity in reactions—a feature leveraged in asymmetric catalysis and small-molecule probe development.

Ongoing studies investigate 6-Iodo-2,3-dimethyl-2H-indazole as a precursor for PET radiotracers, capitalizing on iodine’s isotopic properties for imaging applications. This aligns with trending queries like "indazole compounds in diagnostics." Additionally, its potential as a kinase inhibitor scaffold resonates with the growing focus on targeted therapies, particularly in oncology research.

In summary, 6-Iodo-2,3-dimethyl-2H-indazole (CAS No. 1234616-58-0) represents a multifaceted tool for synthetic and biomedical innovation. Its compatibility with modern C–H activation methodologies and role in addressing drug resistance challenges underscore its enduring value. As research trends evolve, this compound continues to bridge gaps between chemical biology and therapeutic development.